Cas no 2225178-71-0 ({1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic acid)

• Product Name: {1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic acid
• CAS No: 2225178-71-0
• MF: C₁₀H₈BF₃N₂O₂
• MW: 255.988932609558
• MDL: MFCD21099661
• CID: 4786723
• PubChem ID: 66521639
• Update Time: 2026-02-27

{1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid
• (1-(3-(Trifluoromethyl)phenyl)-1H-pyrazol-4-yl)boronic acid
• {1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic acid
• AT11999
• 2225178-71-0
• AKOS015947652
• EN300-264453
• Z2515577156
• CS-0178857
• (1-(3-(Trifluoromethyl)phenyl)-1H-pyrazol-4-yl)boronicacid
• 1-[3-(TRIFLUOROMETHYL)PHENYL]PYRAZOL-4-YLBORONIC ACID
• [1-[3-(trifluoromethyl)phenyl]pyrazol-4-yl]boronic acid
• {1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}boronic acid
• MFCD21099661
• ADHPVFRVUDFITR-UHFFFAOYSA-N

• MDL： MFCD21099661
• Inchi： 1S/C10H8BF3N2O2/c12-10(13,14)7-2-1-3-9(4-7)16-6-8(5-15-16)11(17)18/h1-6,17-18H
• InChI Key： ADHPVFRVUDFITR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)N1C=C(B(O)O)C=N1)(F)F

Computed Properties

• Exact Mass: 256.0630922g/mol
• Monoisotopic Mass: 256.0630922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3

Additional information on {1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic acid

Introduction to {1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic Acid (CAS No. 2225178-71-0)

{1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 2225178-71-0, features a boronic acid functional group attached to a pyrazole ring, which is further substituted with a {trifluoromethyl}phenyl moiety. The presence of these specific structural elements imparts distinct chemical reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various advanced materials and pharmaceutical agents.

The boronic acid component of this compound is particularly noteworthy, as boronic acids are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. This reaction allows for the formation of carbon-carbon bonds under mild conditions, making it an indispensable tool for constructing complex molecular architectures. The pyrazole ring, on the other hand, is a heterocyclic aromatic compound that is frequently employed in medicinal chemistry due to its ability to modulate biological pathways and interact with target proteins. The combination of these two structural motifs in {1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic acid suggests a broad spectrum of potential applications.

The {trifluoromethyl}phenyl group introduces a fluorine atom at the para position relative to the pyrazole ring, which can significantly influence the electronic properties and metabolic stability of the compound. Fluorine atoms are known to enhance binding affinity and pharmacokinetic profiles in drug molecules, often leading to improved therapeutic efficacy. Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of next-generation pharmaceuticals, particularly in oncology and anti-inflammatory treatments. The incorporation of such groups into {1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic acid may open new avenues for drug discovery and material innovation.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify novel compounds with desired properties. The structural features of {1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic acid make it an attractive candidate for such approaches. Computational modeling has shown that this compound can exhibit favorable interactions with various biological targets, suggesting its potential use in designing small-molecule inhibitors or modulators. For instance, studies have indicated that pyrazole derivatives can interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The presence of the boronic acid moiety further enhances its utility as a scaffold for drug development.

Moreover, the synthesis of {1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic acid involves well-established synthetic protocols that ensure high yield and purity. Advanced synthetic techniques, including flow chemistry and catalytic methods, have been employed to optimize production processes. These advancements not only improve efficiency but also reduce waste generation, aligning with the principles of green chemistry. The ability to produce this compound reliably and cost-effectively is crucial for its widespread adoption in research and industrial applications.

The applications of {1-3-(trifluoromethyl)phenyl-1H-pyrazol-4-yl}boronic acid extend beyond pharmaceuticals into other areas such as agrochemicals and advanced materials. In agrochemistry, boronic acids are used as key intermediates in the synthesis of herbicides and pesticides due to their ability to inhibit target enzymes effectively. The unique structural features of this compound may enable the development of novel agrochemicals with improved selectivity and environmental compatibility. In materials science, boronic acids have been explored for their potential use in organic electronics and nanotechnology due to their ability to form stable complexes with metals and other functional groups.

Recent research has also highlighted the role of {1-3-(trifluoromethyl)phenyl}-substituted compounds in photopharmacology—a emerging field that combines photoreactive molecules with pharmacologically active agents to achieve targeted therapeutic effects. The trifluoromethyl group can modulate the photophysical properties of these compounds, enabling precise control over their interaction with biological systems upon irradiation. This approach holds promise for developing next-generation therapeutics that can be activated locally within tissues or cells, thereby minimizing systemic side effects.

In conclusion, {1-3-(trifluoromethyl)phenyl}-1H-pyrazol{4}-4-yllboronic acid (CAS No. 2225178{71}-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural composition positions it as a valuable building block for drug discovery programs aimed at addressing unmet medical needs while also offering opportunities for innovation in materials science and agrochemistry. As research continues to uncover new applications for this compound}